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Compound of Interest

Compound Name: Cesium bromide

Cat. No.: B1207299

This guide provides essential safety and logistical information for the proper disposal of
Cesium Bromide (CsBr), ensuring the safety of laboratory personnel and compliance with
regulations. The following procedures are designed for researchers, scientists, and drug
development professionals.

Immediate Safety and Handling Precautions

Cesium bromide is a hazardous substance that requires careful handling. It is harmful if
swallowed, causes skin and eye irritation, and may cause respiratory irritation.[1][2][3][4] It is
also suspected of damaging fertility or the unborn child.[5] Always handle Cesium bromide in
a well-ventilated area, preferably within a chemical fume hood.[2][6] As the compound is
hygroscopic (absorbs moisture from the air), it should be handled under a dry, inert gas and
stored in a tightly sealed container in a cool, dry place to prevent degradation.[3][6]

Personal Protective Equipment (PPE)

Before handling or disposing of Cesium bromide, ensure that all personnel are equipped with
the appropriate personal protective equipment.
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Equipment Specification Purpose
Safety glasses with side- To protect eyes from dust
Eye Protection shields or chemical safety particles and potential
goggles.[2][6] splashes.
Chemical-resistant gloves To prevent skin contact and

Hand Protection o o
(e.g., nitrile). irritation.[6]

To protect skin from accidental

Body Protection Long-sleeved lab coat.
exposure.[7]

NIOSH-approved respirator for
) ) dusts if ventilation is To prevent inhalation of
Respiratory Protection ) ) o )
inadequate or dust is irritating dust particles.

generated.[6][7]

Step-by-Step Disposal Protocol for Waste Cesium
Bromide

Disposal of Cesium bromide must be carried out in compliance with all local, state, and
federal regulations.[6] It is classified as hazardous waste and requires professional handling.[4]

[7]

» Do Not Dispose in General Waste or Drains: Never dispose of Cesium bromide down the
sink or in regular trash.[2][5][6] This can lead to environmental contamination.

» Keep in Original or Labeled Container: Store waste Cesium bromide in its original container
or a clearly labeled, sealed, and suitable container for disposal.[1][5] Do not mix with other
chemical waste.[5]

o Contact a Licensed Waste Disposal Service: Arrange for the collection and disposal of
Cesium bromide waste through a licensed professional waste disposal company.[2] Provide
them with the Safety Data Sheet (SDS) for proper handling and disposal procedures.

o Contaminated Materials: Any materials used for handling or cleaning up Cesium bromide
(e.q., gloves, wipes, vermiculite) should be treated as hazardous waste. Place them in a
sealed, labeled container for disposal by the licensed waste service.[4][7]
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e Uncleaned Containers: Handle empty or uncleaned containers as you would the product
itself.[5] These should also be disposed of via a licensed waste disposal service.

Accidental Spill Cleanup Procedure
In the event of a spill, follow these steps to ensure safety and proper cleanup:

o Evacuate and Ventilate: Evacuate non-essential personnel from the immediate area.[2][6]
Ensure the area is well-ventilated.

o Wear Appropriate PPE: Before cleaning the spill, put on all required personal protective
equipment as listed in the table above.

o Contain the Spill: Prevent the spill from spreading or entering drains.[2][5][6]
e Clean Up:

o For small spills: Gently cover the spill with an absorbent, inert material like vermiculite or
sodium carbonate.[6] Carefully sweep or scoop the mixture into a suitable, labeled
container for hazardous waste disposal.[2][7] Avoid creating dust.[2][5]

o For large spills: Follow the same procedure as for small spills, but with greater caution. It
may be necessary to have a specialized cleanup team handle large spills.

o Decontaminate the Area: Once the spilled material is collected, clean the affected area
thoroughly.

» Dispose of Cleanup Materials: All materials used for cleanup are considered hazardous
waste and must be disposed of accordingly.

Physicochemical and Toxicological Data

The following table summarizes key quantitative data for Cesium bromide.
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Property Value Reference
LD50 (Oral, Rat) 1400 mg/kg [8]

Melting Point 636 °C / 1176.8 °F [1][3]
Boiling Point 1300 °C /2372 °F [3]
Specific Gravity 4.440 [3]

Cesium Bromide Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Cesium bromide.
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Cesium Bromide Disposal Workflow
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Caption: Cesium Bromide Disposal Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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